N-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C15H10ClN5O3/c16-9-1-4-11(5-2-9)21-19-14(18-20-21)15(22)17-10-3-6-12-13(7-10)24-8-23-12/h1-7H,8H2,(H,17,22)
• InChI Key: OLIJNZMSTNHQHD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=NN(N=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C15H10ClN5O3
• Molecular Weight: 343.72 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BCTC, and it is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor.

Scientific Research Applications

N-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide has been widely used in scientific research due to its potential applications in various fields. It has been used as a tool to study the TRPV1 receptor and its role in pain sensation, inflammation, and other physiological processes. This compound has also been investigated for its potential therapeutic applications in the treatment of pain, inflammatory diseases, and cancer.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to modulate atp-binding cassette transporters . These transporters play a crucial role in cellular processes such as translocation of various substrates across extra- and intracellular membranes .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets (like atp-binding cassette transporters) to modulate their function . The specific interactions and resulting changes would depend on the exact nature of the target and the compound’s chemical properties.

Biochemical Pathways

Atp-binding cassette transporters, which this compound may target, are involved in a wide range of biological pathways, including lipid transport and metabolism, drug resistance, and disease pathogenesis .

Result of Action

Modulation of atp-binding cassette transporters can have significant effects, including altered drug resistance and changes in cellular metabolism .

Advantages and Limitations for Lab Experiments

N-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide has several advantages for lab experiments. It is a potent and selective antagonist of the TRPV1 receptor, making it an ideal tool for studying the role of this receptor in various physiological processes. However, this compound also has some limitations. It can be toxic at high concentrations, and its effects may vary depending on the experimental conditions.

Future Directions

There are several future directions for the research on N-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide. One potential direction is to investigate its potential therapeutic applications in the treatment of pain, inflammation, and cancer. Another direction is to study its effects on other physiological processes besides pain and inflammation. Additionally, further research is needed to determine the optimal dosing and administration of this compound for different applications.

Synthesis Methods

The synthesis of N-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide involves the reaction of 4-chlorophenylhydrazine with 2-(benzo[d][1,3]dioxol-5-yl)acetic acid followed by the reaction with sodium azide and acetic anhydride. The resulting compound is then treated with hydrochloric acid to obtain the final product.